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Compound of Interest

Compound Name: COH000

Cat. No.: B606758 Get Quote

This guide provides researchers, scientists, and drug development professionals with detailed

protocols and troubleshooting advice to confirm the cellular activity of COH000, a potent and

specific inhibitor of the SUMO-activating enzyme (SUMO E1).

Frequently Asked Questions (FAQs)
Q1: What is COH000 and how does it work?
COH000 is a small molecule that acts as an allosteric, covalent, and irreversible inhibitor of the

SUMO-activating enzyme (SUMO E1).[1][2][3] The SUMOylation pathway is a critical post-

translational modification system that attaches Small Ubiquitin-like Modifier (SUMO) proteins to

target proteins, regulating their function, localization, and stability.

COH000 does not bind to the active site of SUMO E1. Instead, it targets a cryptic, allosteric

pocket on the enzyme.[4][5][6] This binding event induces a conformational change that locks

SUMO E1 in an inactive state, preventing the initial activation of SUMO protein and thereby

blocking the entire SUMOylation cascade.[4][7] It is highly selective for the SUMO pathway

over the related ubiquitin pathway.[1][2][8]
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No change in SUMOylation
after COH000 treatment?

Is the COH000 stock
fresh and properly stored?

Yes

 Yes

No

 No

Is the treatment time
and concentration appropriate

for your cell line?

Prepare fresh COH000 stock
from powder. Store at -80°C.

Yes

 Yes

No

 No

Are you using de-SUMOylating
enzyme inhibitors (e.g., NEM)

during lysis?

Perform a time-course (6-24h)
and broader dose-response

(0.1-10µM) experiment.

Yes

 Yes

No

 No

Is the anti-SUMO antibody
working correctly?

Always add fresh NEM (20mM)
to lysis buffer immediately

before use.

Yes

 Yes

No

 No

If issues persist,
contact technical support

to discuss cell-specific
resistance mechanisms.

Check antibody on a positive
control lysate known to have

high SUMOylation.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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